N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide

• IUPAC Name: N-[2-(4-cyclopropyl-5-oxo-3-thiophen-2-yl-1,2,4-triazol-1-yl)ethyl]-3-(2,4-dioxopyrimidin-1-yl)propanamide
• InChI: InChI=1S/C18H20N6O4S/c25-14(5-8-22-9-6-15(26)20-17(22)27)19-7-10-23-18(28)24(12-3-4-12)16(21-23)13-2-1-11-29-13/h1-2,6,9,11-12H,3-5,7-8,10H2,(H,19,25)(H,20,26,27)
• InChI Key: VUFMLBPFARZWDA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)CCN3C=CC(=O)NC3=O)C4=CC=CS4
• Molecular Formula: C18H20N6O4S
• Molecular Weight: 416.5 g/mol

Description

N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide is a useful research compound. Its molecular formula is C18H20N6O4S and its molecular weight is 416.46. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with structural elements similar to N-(2-(4-cyclopropyl-5-oxo-3-(thiophen-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide are synthesized through various chemical reactions. For instance, the synthesis of novel [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones has been reported, employing thiophene derivatives as key intermediates. These compounds are characterized using analytical and spectral methods, including microanalysis, infrared, 1H NMR, and Mass spectroscopy, and their structures are confirmed through density functional calculations. The synthetic routes offer insights into the formation mechanisms of these complex molecules (Gomha et al., 2018).